(1-Isopropyl-piperidin-4-ylmethyl)-methyl-amine

• IUPAC Name: N-methyl-1-(1-propan-2-ylpiperidin-4-yl)methanamine
• InChI: InChI=1S/C10H22N2/c1-9(2)12-6-4-10(5-7-12)8-11-3/h9-11H,4-8H2,1-3H3
• InChI Key: PFFLQCTXCLXCHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC
• Molecular Formula: C10H22N2
• Molecular Weight: 170.30 g/mol

Description

“(1-Isopropyl-piperidin-4-ylmethyl)-methyl-amine” is a chemical compound with the molecular formula C10H22N2 and a molecular weight of 170.3. It is used for proteomics research.

Physical and Chemical Properties This compound is a colorless liquid. More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the available resources.

Scientific Research Applications

Crystal Structures and Conformational Analysis

• The study of crystal structures of related piperidine derivatives reveals insights into their molecular conformations and interactions. For example, research on the crystal structures of certain piperidin-4-ylidene derivatives highlighted differences in the conformation and dihedral angles between the phenoxycarbonyl ring and the piperidine ring mean plane, which can influence molecular interactions and stability (Raghuvarman et al., 2014).

Pharmacokinetics and Drug Development

• Investigations into novel anaplastic lymphoma kinase inhibitors for cancer treatment describe the role of piperidine derivatives in enhancing drug efficacy and stability. These studies provide insights into the pharmacokinetics of such compounds, including their metabolic stability and clearance rates, which are critical for drug design (Teffera et al., 2013).

Synthesis and Application in Polymer Chemistry

• Research on Michael addition polymerizations of trifunctional amines with diacrylamides, including piperidine derivatives, emphasizes their utility in creating novel poly(amido amine)s. These polymers have applications in various fields, including materials science and biotechnology, showcasing the versatility of piperidine-based compounds (Wang et al., 2005).

Chemical Synthesis and Methodology

• Studies on the synthesis of N-heterocycles through tantalum-catalyzed hydroaminoalkylation demonstrate the potential of piperidine derivatives in facilitating the creation of complex organic structures. This research underlines the importance of piperidine frameworks in organic synthesis, particularly in constructing pharmacologically relevant molecules (Payne et al., 2013).

Antimicrobial and Insecticidal Activity

• The isolation of new amides from Piper nigrum seeds, including piperidine derivatives, and their evaluation for insecticidal activity highlight the potential of such compounds in developing new bioactive agents. These findings suggest that piperidine-based molecules could play a role in agricultural and public health applications by acting as natural pest control agents (Siddiqui et al., 2002).